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Compound of Interest

Compound Name: GPR120 modulator 1

Cat. No.: B1662810 Get Quote

This document provides essential safety and logistical information for the proper disposal of

GPR120 modulators. The following procedural guidance is based on general best practices for

laboratory chemical waste management and information derived from safety data sheets for

various GPR120 agonists.

Disclaimer: The specific compound "GPR120 modulator 1" is a general term. Researchers

must consult the manufacturer-provided Safety Data Sheet (SDS) for the specific modulator in

use to ensure adherence to all safety and regulatory requirements. The procedures outlined

below are intended as a general guide.

I. Hazard Identification and Assessment
The first and most critical step is to determine the hazard classification of the specific GPR120

modulator. While some GPR120 agonists are classified as non-hazardous, others may have

associated risks.[1] The SDS for the specific chemical is the primary source for this information.
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GPR120 Modulator
Example

CAS Number
Hazard
Classification (as
per SDS)

Disposal
Recommendations

GPR120 Agonist 2 1234844-11-1

Not a hazardous

substance or mixture.

[1]

Treat symptomatically.

Follow general

laboratory chemical

disposal guidelines.[1]

GPR120 Agonist 3 1599477-75-4 No data available.[2]

Dispose of via a

licensed chemical

destruction plant or

controlled incineration.

[2] Do not discharge

to sewer systems.[2]

II. Standard Disposal Protocol
The following step-by-step protocol outlines the recommended procedure for disposing of

GPR120 modulator waste.

Step 1: Personal Protective Equipment (PPE) Before handling any chemical waste, ensure

appropriate PPE is worn. This includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Segregation and Collection Properly segregate chemical waste at the point of

generation to prevent dangerous reactions and ensure proper disposal.

Solid Waste: Collect unused or expired GPR120 modulator powder, contaminated lab

materials (e.g., weigh boats, contaminated gloves, absorbent pads), in a designated,

compatible, and clearly labeled hazardous waste container.[3][4]
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Liquid Waste: Collect solutions containing the GPR120 modulator in a dedicated, leak-proof,

and chemical-resistant container (e.g., a 5-gallon carboy).[3] Do not mix with other solvent

waste streams unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) office.

Sharps Waste: Needles, syringes, or broken glass contaminated with the modulator must be

disposed of in a designated, puncture-resistant sharps container labeled for chemically

contaminated sharps.[3]

Step 3: Container Labeling All waste containers must be clearly and accurately labeled.[4] The

label should include:

The words "Hazardous Waste" (or as required by local regulations)

Full chemical name(s) of the contents (e.g., "GPR120 Agonist 2," "Methanol")

Approximate concentrations and volumes

Relevant hazard information (e.g., "Flammable," "Toxic")

The accumulation start date (the date the first drop of waste was added)

Step 4: Storage of Waste Store waste containers in a designated satellite accumulation area

within the laboratory.[4]

Ensure containers are tightly closed when not in use.[2]

Use secondary containment (e.g., a chemical-resistant tray) to prevent spills.[4]

Do not store incompatible waste types together.[4]

Do not overfill containers; leave at least 10% headspace (fill to no more than 3/4 full).[3]

Step 5: Final Disposal Disposal of laboratory chemical waste must be handled by trained

professionals through your institution's EHS office or a licensed hazardous waste disposal

contractor.[5]

Schedule a waste pickup according to your institution's procedures.[4]
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Never dispose of GPR120 modulators or their solutions down the drain or in the regular

trash.[2][3] This is to avoid environmental contamination and is prohibited by regulations.[2]

The recommended final disposal method for many research chemicals is high-temperature

incineration by a licensed facility.[2]

III. Visual Guides
GPR120 Signaling Pathway

The activation of GPR120 by an agonist initiates a signaling cascade that plays a role in anti-

inflammatory and insulin-sensitizing effects.[6][7][8] The primary pathway involves the Gαq/11

protein, which leads to an increase in intracellular calcium.[9][10]
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Caption: GPR120 agonist binding activates a Gαq/11-PLC signaling cascade.

Chemical Waste Disposal Workflow

This flowchart provides a logical sequence for the safe disposal of GPR120 modulator waste,

from initial assessment to final removal.
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Caption: A step-by-step workflow for the proper disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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